Cas no 46049-94-9 (N-(2,5-dimethylphenyl)guanidine)

• Product Name: N-(2,5-dimethylphenyl)guanidine
• CAS No: 46049-94-9
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• MDL: MFCD16743670
• CID: 3436767
• PubChem ID: 20772006
• Update Time: 2025-04-21

N-(2,5-dimethylphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• GUANIDINE, (2,5-DIMETHYLPHENYL)-
• Guanidine, N-(2,5-dimethylphenyl)-
• N-(2,5-dimethylphenyl)guanidine
• AKOS011667749
• SCHEMBL3714533
• n-(2,5-dimethylphenyl)-guanidine
• SCHEMBL12516764
• EN300-241812
• 46049-94-9

• MDL： MFCD16743670
• Inchi： 1S/C9H13N3/c1-6-3-4-7(2)8(5-6)12-9(10)11/h3-5H,1-2H3,(H4,10,11,12)
• InChI Key： MPOYNRALSJIIIR-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=CC=C1C)C(=N)N

Computed Properties

• Exact Mass: 163.110947427Da
• Monoisotopic Mass: 163.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes